Cas no 845823-03-2 (5-fluoro-2-methylbenzenethiol)

5-fluoro-2-methylbenzenethiol structure

Product name:5-fluoro-2-methylbenzenethiol

CAS No:845823-03-2

MF:C_₇H_₇FS

MW:142.193884134293

MDL:MFCD06201799

CID:1824635

PubChem ID:2759043

5-fluoro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-methylbenzenethiol
- 5-Fluoro-2-methylthiophenol
- AC1MBZIG
- SureCN458188
- CTK7B9587
- AG-A-85645
- KB-43240
- FT-0693922
- AKOS006343080
- 845823-03-2
- 5-fluoro-2-methylbenzene-1-thiol
- AVPBPARCKGVYMH-UHFFFAOYSA-N
- DTXSID10374623
- CS-0257546
- 2-methyl-5-fluorothiophenol
- SCHEMBL458188
- EN300-673768
- MDL： MFCD06201799
- Inchi： InChI=1S/C7H7FS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
- InChI Key： AVPBPARCKGVYMH-UHFFFAOYSA-N
- SMILES： CC1=C(C=C(C=C1)F)S

Computed Properties

Exact Mass: 142.02524956g/mol
Monoisotopic Mass: 142.02524956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 1Å²

5-fluoro-2-methylbenzenethiol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-673768-0.1g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	0.1g	$301.0	2023-03-11
Enamine	EN300-673768-0.25g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	0.25g	$431.0	2023-03-11
Enamine	EN300-673768-1.0g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	1g	$0.0	2023-06-07
abcr	AB166963-1 g	5-Fluoro-2-methylthiophenol, 97%; .	845823-03-2	97%	1 g	€504.20	2023-07-20
Enamine	EN300-673768-5.0g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	5.0g	$2525.0	2023-03-11
Enamine	EN300-673768-2.5g	5-fluoro-2-methylbenzene-1-thiol	845823-03-2	95%	2.5g	$1707.0	2023-03-11
Fluorochem	023128-5g	5-Fluoro-2-methylthiophenol	845823-03-2	97%	5g	￡933.00	2022-03-01
abcr	AB166963-5g	5-Fluoro-2-methylthiophenol, 97%; .	845823-03-2	97%	5g	€1190.00	2025-02-20
1PlusChem	1P00G54K-250mg	5-Fluoro-2-methylbenzenethiol	845823-03-2	95%	250mg	$595.00	2024-04-21
1PlusChem	1P00G54K-500mg	5-Fluoro-2-methylbenzenethiol	845823-03-2	95%	500mg	$902.00	2024-04-21

5-fluoro-2-methylbenzenethiol Related Literature

1. A 2,2′-diphosphinotolane as a versatile precursor for the synthesis of P-ylidic mesoionic carbenes via reversible C–P bond formation†

Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
2. A ‘triflate-like’ tetrafluoroarylsulfonate linker for multifunctional solid-phase organic synthesis†

Chem. Commun., 2004, 1916-1917
3. A biocatalytic redox isomerisation†‡

Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
4. A catalytically relevant intermediate in the synthesis of cyclic polymers from alkynes†

Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
5. 4-Methoxy- and 4-cyano-substituted lithium aryloxides: electronic effects of substituents on aggregation

Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884
6. A biocompatible redox MRI probe based on a Mn(ii)/Mn(iii) porphyrin†

Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
7. 5-(Hydroxymethyl)uracil and -cytosine as potential epigenetic marks enhancing or inhibiting transcription with bacterial RNA polymerase†

Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
8. A chemodosimetric gelation system showing fluorescence and sol-to-gel transition for fluoride anions in aqueous media†

Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
9. 5,15-Bis(di-p-anisylamino)-10,20-diphenylporphyrin: distant and intense electronic communication between two amine sites†

Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
10. A carbonaceous two-dimensional lattice with FeN4 units†

Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998

845823-03-2 (5-fluoro-2-methylbenzenethiol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:845823-03-2)5-fluoro-2-methylbenzenethiol

Purity:99%

Quantity:5g

Price ($):1389.0